Cas no 338398-42-8 (5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole)
338398-42-8 structure
Product Name:5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
CAS No:338398-42-8
MF:C14H9ClN2S2
MW:304.817659139633
CID:5701992
PubChem ID:3734283
Update Time:2023-10-14
5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole, 5-[(2-chlorophenyl)thio]-4-phenyl-
- AKOS005084997
- 5-[(2-chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
- 2-chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
- 2H-382S
- 5-(2-chlorophenyl)sulfanyl-4-phenylthiadiazole
- 338398-42-8
- 5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
-
- Inchi: 1S/C14H9ClN2S2/c15-11-8-4-5-9-12(11)18-14-13(16-17-19-14)10-6-2-1-3-7-10/h1-9H
- InChI Key: NKMMKLAQWBWLQM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1SC1=C(C2C=CC=CC=2)N=NS1
Computed Properties
- Exact Mass: 303.9895683g/mol
- Monoisotopic Mass: 303.9895683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 411.9±55.0 °C(Predicted)
- pka: -5.60±0.50(Predicted)
5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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